1-(2-ethoxyphenyl)-4-[4-(hexyloxy)benzyl]piperazine

• IUPAC Name: 1-(2-ethoxyphenyl)-4-[(4-hexoxyphenyl)methyl]piperazine
• InChI: InChI=1S/C25H36N2O2/c1-3-5-6-9-20-29-23-14-12-22(13-15-23)21-26-16-18-27(19-17-26)24-10-7-8-11-25(24)28-4-2/h7-8,10-15H,3-6,9,16-21H2,1-2H3
• InChI Key: JPEFSYCKZVNPGQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=CC=C(C=C1)CN2CCN(CC2)C3=CC=CC=C3OCC
• Molecular Formula: C25H36N2O2
• Molecular Weight: 396.6 g/mol

Description

1-(2-ethoxyphenyl)-4-[4-(hexyloxy)benzyl]piperazine, also known as EHBp, is a chemical compound that belongs to the class of piperazine derivatives. It has been extensively studied for its potential applications in scientific research, particularly in the field of neuroscience.

Mechanism of Action

The exact mechanism of action of 1-(2-ethoxyphenyl)-4-[4-(hexyloxy)benzyl]piperazine is not fully understood. However, it has been suggested that it acts as a modulator of the serotonin and dopamine systems in the brain. This compound has been found to bind to the 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This compound has also been found to bind to the dopamine transporter, which is involved in the regulation of reward and motivation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which can lead to improvements in mood and motivation. This compound has also been found to reduce the levels of cortisol, a hormone involved in the stress response. This compound has been found to have minimal toxicity and does not produce any significant adverse effects.

Advantages and Limitations for Lab Experiments

1-(2-ethoxyphenyl)-4-[4-(hexyloxy)benzyl]piperazine has several advantages for lab experiments. It is easy to synthesize and has a high purity level. This compound has been found to be stable under various conditions and can be stored for long periods without degradation. However, this compound has some limitations for lab experiments. It has low solubility in water, which can limit its use in certain experiments. This compound also has a short half-life, which can limit its use in long-term experiments.

Future Directions

There are several future directions for research on 1-(2-ethoxyphenyl)-4-[4-(hexyloxy)benzyl]piperazine. One area of research is the development of new analogs of this compound with improved pharmacological properties. Another area of research is the investigation of the potential therapeutic applications of this compound in the treatment of neurological disorders. Further studies are also needed to elucidate the exact mechanism of action of this compound and its effects on various neurotransmitter systems in the brain.

Synthesis Methods

1-(2-ethoxyphenyl)-4-[4-(hexyloxy)benzyl]piperazine can be synthesized using a series of chemical reactions. The starting compound is 1-(2-ethoxyphenyl)piperazine, which is reacted with 4-(hexyloxy)benzaldehyde in the presence of a catalyst such as palladium on carbon. The resulting intermediate is then reduced using sodium borohydride to yield this compound.

Scientific Research Applications

1-(2-ethoxyphenyl)-4-[4-(hexyloxy)benzyl]piperazine has been used in various scientific research studies, particularly in the field of neuroscience. It has been found to have potential applications in the treatment of neurological disorders such as depression, anxiety, and schizophrenia. This compound has also been studied for its potential use as a diagnostic tool for certain neurodegenerative diseases.